Cas no 99310-01-7 (BOC-D-HIS(3-BOM)-OH)

• Product Name: BOC-D-HIS(3-BOM)-OH
• CAS No: 99310-01-7
• MF: C₁₉H₂₅N₃O₅
• MW: 375.41890501976
• MDL: MFCD00076940
• CID: 62056
• PubChem ID: 7018759
• Update Time: 2025-04-18

BOC-D-HIS(3-BOM)-OH Chemical and Physical Properties

Names and Identifiers

• N-Boc-N'-benzyloxymethyl-L-histidine
• Boc-D-His(3-Bom)-OH
• N-tert-Butyloxycarbonyl-N'-benzyloxymethyl-L-histidine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(phenylmethoxymethyl)imidazol-4-yl]propanoic acid
• Boc-D-His(Bom)-OH
• N-tert-Butyloxycarbonyl-N'-benzyloxymethyl-D-histidine
• AKOS025289418
• (R)-3-(1-(benzyloxymethyl)-1H-imidazol-5-yl)-2-(tert-butoxycarbonylamino)propanoic acid
• MFCD00076940
• FD21732
• 99310-01-7
• Boc-D-His(Bom)-OH, >=98.0% (TLC)
• DTXSID80427019
• Boc-N-p-benzyloxymethyl-D-histidine
• (R)-3-(1-((Benzyloxy)methyl)-1H-imidazol-5-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Np-((Benzyloxy)methyl)-Na-(tert-butoxycarbonyl)-D-histidine
• AS-49187
• Boc-D-His(-Bom)-OH
• (2R)-3-{3-[(BENZYLOXY)METHYL]IMIDAZOL-4-YL}-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
• BOC-D-HIS(3-BOM)-OH

• MDL： MFCD00076940
• Inchi： 1S/C19H25N3O5/c1-19(2,3)27-18(25)21-16(17(23)24)9-15-10-20-12-22(15)13-26-11-14-7-5-4-6-8-14/h4-8,10,12,16H,9,11,13H2,1-3H3,(H,21,25)(H,23,24)/t16-/m1/s1
• InChI Key： LPVKZCHCZSFTOJ-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1=CN=CN1COCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 375.17900
• Monoisotopic Mass: 375.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 595.3±50.0 °C at 760 mmHg
• Flash Point: 313.8±30.1 °C
• PSA: 102.68000
• LogP: 2.96870
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

BOC-D-HIS(3-BOM)-OH Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)